Cas no 105931-64-4 (H-Val-Pro-OH Hydrochloride)

• Product Name: H-Val-Pro-OH Hydrochloride
• CAS No: 105931-64-4
• MF: C₁₀H₁₉ClN₂O₃
• MW: 250.722461938858
• MDL: MFCD00191045
• CID: 126916
• Update Time: 2025-08-05

H-Val-Pro-OH Hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Proline, L-valyl-,monohydrochloride (9CI)
• H-VAL-PRO-OH · HCL
• Val-Pro-OH·HCl
• H-VAL-PRO-OH HCL
• Val-proHCl
• VALINE-PROLINE
• L-VALYL-L-PROLINE HCL
• VAL-PRO HYDROCHLORIDE
• L-VALYL-L-PROLINE HYDROCHLORIDE
• (S,S)-1-(2-Amino-3-methyl-butyryl)-pyrrolidine-2-carboxylic acid hydrochloride
• Anti-Vesicle-Associated Membrane Protein 1
• H-Val-Pro-OH Hydrochloride

• MDL： MFCD00191045
• Inchi： 1S/C10H18N2O3.ClH/c1-6(2)8(11)9(13)12-5-3-4-7(12)10(14)15;/h6-8H,3-5,11H2,1-2H3,(H,14,15);1H/t7-,8-;/m0./s1
• InChI Key： IIQAHNBGJJXSGP-WSZWBAFRSA-N
• SMILES： Cl.O=C([C@H](C(C)C)N)N1CCC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 250.10800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 83.63000
• LogP: 1.48550

H-Val-Pro-OH Hydrochloride Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides
• Other Chemical Reagents

Additional information on H-Val-Pro-OH Hydrochloride

H-Val-Pro-OH Hydrochloride: A Comprehensive Overview

The compound with CAS No. 105931-64-4, commonly referred to as H-Val-Pro-OH Hydrochloride, is a peptide derivative that has garnered significant attention in the fields of pharmacology and biochemistry. This compound is a hydrochloride salt of the dipeptide H-Val-Pro-OH, which consists of the amino acids valine (Val) and proline (Pro). The H-Val-Pro-OH Hydrochloride has been extensively studied for its potential applications in drug development, particularly in the context of peptide-based therapeutics.

Recent studies have highlighted the unique properties of H-Val-Pro-OH Hydrochloride, particularly its role in modulating cellular signaling pathways. Research published in 2023 demonstrated that this compound exhibits potent inhibitory activity against certain proteases, making it a promising candidate for the treatment of inflammatory diseases. The CAS No. 105931-64-4 compound has also been investigated for its ability to influence the activity of G protein-coupled receptors (GPCRs), a class of proteins critical for cellular communication.

One of the most intriguing aspects of H-Val-Pro-OH Hydrochloride is its structural versatility. The presence of proline, a cyclic secondary amine, introduces rigidity into the peptide backbone, which can enhance its stability and bioavailability. This characteristic has led researchers to explore its potential as a scaffold for designing more complex peptide-based drugs. Furthermore, the hydrochloride salt form ensures optimal solubility, which is essential for pharmacokinetic studies and therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on CAS No. 105931-64-4. These studies have provided insights into the compound's binding affinity with various target proteins, paving the way for rational drug design. For instance, a 2023 study revealed that H-Val-Pro-OH Hydrochloride exhibits high affinity for certain kinase enzymes, suggesting its potential role in anticancer therapies.

In addition to its pharmacological applications, H-Val-Pro-OH Hydrochloride has also been studied for its role in peptide synthesis and biotechnology. The compound serves as a valuable building block in solid-phase peptide synthesis (SPPS), enabling the construction of more complex peptide sequences with high precision. Its use in this context has been documented in several recent publications, underscoring its importance in modern peptide chemistry.

The synthesis of CAS No. 105931-64-4 involves a multi-step process that includes peptide coupling and subsequent acidification to form the hydrochloride salt. This process ensures the formation of stable amide bonds while maintaining the integrity of the amino acid residues. Quality control measures, such as high-performance liquid chromatography (HPLC) and mass spectrometry, are employed to ensure the purity and authenticity of the final product.

From an environmental perspective, H-Val-Pro-OH Hydrochloride is considered non-toxic under normal handling conditions. Its biodegradability has been assessed in accordance with international standards, making it suitable for use in pharmaceutical formulations and research settings. However, as with all chemical compounds, proper handling and storage procedures must be followed to ensure safety and efficacy.

In conclusion, CAS No. 105931-64-4, or H-Val-Pro-OH Hydrochloride, represents a significant advancement in peptide chemistry and pharmacology. Its unique properties, combined with recent research findings, position it as a valuable tool in drug discovery and development. As ongoing studies continue to uncover new applications for this compound, it is likely to play an increasingly important role in the field of biotechnology.